Butyl butyrate
Butyl butyrate
Butyl butyrate is an ester present in pineapple flavor and is very important for the food and beverages industries. Kinetcis of butyl butyrate synthesis by enzymatic esterification and trans-esterification in supercritical carbon dioxide with a lipase, Novozym 435 has been reported.
Butyl butyrate appears as a colorless liquid. Insoluble in water. A marine pollutant. Poses a threat to the aquatic environment. Immediate steps should be taken to prevent spread to the environment. May penetrate soils and contaminate groundwater and nearby waterways. Mildly irritates the eyes and skin.
, also known as N-butyl butanoate or butyl N-butyrate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. can be biosynthesized from butan-1-ol. is a sweet, apple, and banana tasting compound that can be found in alcoholic beverages, fruits, milk and milk products, and pulses. This makes a potential biomarker for the consumption of these food products.
Butyl butanoate is a butanoate ester of butan-1-ol. It has a role as a metabolite. It derives from a butan-1-ol.
Butyl butyrate appears as a colorless liquid. Insoluble in water. A marine pollutant. Poses a threat to the aquatic environment. Immediate steps should be taken to prevent spread to the environment. May penetrate soils and contaminate groundwater and nearby waterways. Mildly irritates the eyes and skin.
, also known as N-butyl butanoate or butyl N-butyrate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. can be biosynthesized from butan-1-ol. is a sweet, apple, and banana tasting compound that can be found in alcoholic beverages, fruits, milk and milk products, and pulses. This makes a potential biomarker for the consumption of these food products.
Butyl butanoate is a butanoate ester of butan-1-ol. It has a role as a metabolite. It derives from a butan-1-ol.
Brand Name:
Vulcanchem
CAS No.:
109-21-7
VCID:
VC21038519
InChI:
InChI=1S/C8H16O2/c1-3-5-7-10-8(9)6-4-2/h3-7H2,1-2H3
SMILES:
CCCCOC(=O)CCC
Molecular Formula:
C8H16O2
Molecular Weight:
144.21 g/mol
Butyl butyrate
CAS No.: 109-21-7
Cat. No.: VC21038519
Molecular Formula: C8H16O2
Molecular Weight: 144.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Butyl butyrate is an ester present in pineapple flavor and is very important for the food and beverages industries. Kinetcis of butyl butyrate synthesis by enzymatic esterification and trans-esterification in supercritical carbon dioxide with a lipase, Novozym 435 has been reported. Butyl butyrate appears as a colorless liquid. Insoluble in water. A marine pollutant. Poses a threat to the aquatic environment. Immediate steps should be taken to prevent spread to the environment. May penetrate soils and contaminate groundwater and nearby waterways. Mildly irritates the eyes and skin. , also known as N-butyl butanoate or butyl N-butyrate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the cytoplasm. exists in all eukaryotes, ranging from yeast to humans. can be biosynthesized from butan-1-ol. is a sweet, apple, and banana tasting compound that can be found in alcoholic beverages, fruits, milk and milk products, and pulses. This makes a potential biomarker for the consumption of these food products. Butyl butanoate is a butanoate ester of butan-1-ol. It has a role as a metabolite. It derives from a butan-1-ol. |
|---|---|
| CAS No. | 109-21-7 |
| Molecular Formula | C8H16O2 |
| Molecular Weight | 144.21 g/mol |
| IUPAC Name | butyl butanoate |
| Standard InChI | InChI=1S/C8H16O2/c1-3-5-7-10-8(9)6-4-2/h3-7H2,1-2H3 |
| Standard InChI Key | XUPYJHCZDLZNFP-UHFFFAOYSA-N |
| SMILES | CCCCOC(=O)CCC |
| Canonical SMILES | CCCCOC(=O)CCC |
| Boiling Point | 332 °F at 760 mm Hg (USCG, 1999) 166.0 °C 332°F |
| Flash Point | 128 °F (USCG, 1999) 128°F |
| Melting Point | -133 °F (USCG, 1999) -91.5 °C Mp -91.5 ° -91.5°C -133°F |
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